Cas no 478-05-7 (Benzoic acid,2,3-diformyl-6-methoxy-5-methyl-)

• Product Name: Benzoic acid,2,3-diformyl-6-methoxy-5-methyl-
• CAS No: 478-05-7
• Molecular Formula: C₁₁H₁₀O₅
• Molecular Weight: 222.1941
• CID: 330939
• PubChem ID: 96916

Benzoic acid,2,3-diformyl-6-methoxy-5-methyl- Properties

Names and Identifiers

• Benzoic acid,2,3-diformyl-6-methoxy-5-methyl-
• 2,3-diformyl-6-methoxy-5-methylbenzoic acid
• 2,3-Diformyl-6-methoxy-5-methyl-benzoesaeure
• 2,3-diformyl-6-methoxy-5-methyl-benzoic acid
• AC1L3XHX
• AC1Q5TEP
• AR-1D2488
• Gladiolic acid
• Gladiolsaeure
• Isogladiolic acid
• NSC93470
• NSC-93470
• Benzoic acid, 2,3-diformyl-6-methoxy-5-methyl-
• UNII-25R76754PG
• SCHEMBL11061567
• o-Anisic acid, 5,6-diformyl-3-methyl-
• o-Anisic acid,6-diformyl-3-methyl-
• 478-05-7
• 4-Methoxy-5-methyl-o-phthalaldehyde-3-carboxylic acid
• DTXSID90197276
• Benzoic acid,3-diformyl-6-methoxy-5-methyl-
• GLADIOLIC ACID [MI]
• Benzoic acid, 2,3-diformyl-6-methoxy-5-methyl
• Q27253992
• NSC 93470
• 25R76754PG

• InChIKey： XQPWNPFGKKJSPW-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O5/c1-6-3-7(4-12)8(5-13)9(11(14)15)10(6)16-2/h3-5H,1-2H3,(H,14,15)
• SMILES： C(C1C(C=O)=CC(C)=C(OC)C=1C(O)=O)=O

Computed Properties

• Exact Mass: 222.0528
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 222.052823
• Heavy Atom Count: 16
• Complexity: 288
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 80.7

Experimental Properties

• LogP: 1.32680
• PSA: 80.67
• Refractive Index: 1.62
• Boiling Point: 443.3°Cat760mmHg
• Melting Point: 160°
• Flash Point: 177.4°C
• pka: 4.4(at 25℃)
• Density: 1.341

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives